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Compound of Interest

2-(Benzo[d][1,3]dioxol-5-yl)-2-
Compound Name:

oxoacetic acid
CAS No.: 62396-98-9

Cat. No.: B121205
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides an in-depth examination of 3,4-methylenedioxyphenylglyoxylic acid, a
pivotal chemical intermediate. Also known by synonyms such as 2-(1,3-benzodioxol-5-yl)-2-
oxoacetic acid, this compound serves as a critical building block in the synthesis of various
organic molecules, including pharmaceuticals and fragrances. This document details its
chemical structure, nomenclature, and physicochemical properties. Furthermore, it presents a
validated synthesis protocol, explores its key chemical reactions and applications, and outlines
essential safety information, offering a comprehensive resource for professionals in chemical
research and development.

Chemical Identity and Structure

3,4-Methylenedioxyphenylglyoxylic acid is an organic compound characterized by a phenyl ring
substituted with a methylenedioxy group and a glyoxylic acid moiety. This unique arrangement
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of functional groups imparts specific reactivity, making it a valuable precursor in multi-step
organic synthesis.

Chemical Structure

The structure consists of a 1,3-benzodioxole core (also known as the methylenedioxyphenyl
group) attached to an alpha-keto acid (glyoxylic acid). The presence of the ketone and the
carboxylic acid on adjacent carbons is a key feature of its chemical reactivity.

Molecular Formula: CoHeOs[1][2]
Canonical SMILES: C10C2=C(01)C=C(C=C2)C(=0)C(=0)0O[1]

InChlKey: VIIPQXJHKXQJKY-UHFFFAOY SA-N[1]

Nomenclature and Synonyms

The systematic IUPAC name for this compound is 2-(1,3-benzodioxol-5-yl)-2-oxoacetic acid[1].
However, it is frequently referred to by a variety of synonyms in scientific literature and
commercial catalogs. Understanding these alternative names is crucial for comprehensive
literature reviews and material sourcing.

Type Name Source

2-(1,3-benzodioxol-5-yl)-2-
IUPAC Name ) ) PubChem[1]
oxoacetic acid

[3.4-
Common Synonym (Methylenedioxy)phenyl]lglyoxy =~ PubChem][1]
lic acid

alpha-Oxo-1,3-benzodioxole-5-
Common Synonym ) ) PubChem[1]
acetic Acid

] 1,3-Benzodioxol-5-
Alternative Name ) ] PubChem[1]
yl(oxo)acetic acid

Alternative Name Piperonoylcarbonsaure PubChem[1]
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Physicochemical Properties

A thorough understanding of the physicochemical properties of 3,4-
methylenedioxyphenylglyoxylic acid is essential for its handling, storage, and application in
chemical reactions.

Property Value Source
Molecular Weight 194.14 g/mol PubChem[1][2]
CAS Number 62396-98-9 PubChem[1][2]

Data not widely available;

related compounds are often
Appearance . .

white to pale brown crystalline

powders.

Data not widely available;
related compounds like 3,4-
Solubility (Methylenedioxy)phenylacetic
acid are partly soluble in water
and soluble in ethanol and

methanol.[3][4]

Data not widely available; the
related compound 3,4-

Melting Point (Methylenedioxy)phenylacetic
acid has a melting point of
125-129 °C.[3][4]

Synthesis and Mechanism

3,4-Methylenedioxyphenylglyoxylic acid is not a primary starting material but is itself an
intermediate. For instance, it is a precursor in some synthetic routes to piperonal (heliotropin), a
valuable fragrance compound. A relevant synthesis involves the reaction of 1,2-
methylenedioxybenzene with glyoxylic acid to form 3,4-methylenedioxymandelic acid, which
can then be oxidized.
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A key industrial process involves the acid-catalyzed reaction of 1,2-methylenedioxybenzene
and glyoxylic acid. This electrophilic substitution reaction is typically performed in a strong acid
medium to facilitate the formation of the intermediate 3,4-methylenedioxymandelic acid.
Subsequent oxidation yields downstream products.

lllustrative Synthesis Pathway: From Precursors to
Piperonal

The following diagram illustrates a conceptual pathway where a related mandelic acid
derivative is an intermediate. The synthesis of 3,4-methylenedioxymandelic acid is a critical first

step.
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Caption: Synthesis pathway from 1,2-methylenedioxybenzene to Piperonal.

Rationale for Experimental Choices

e Acid Catalysis: The use of a strong acid catalyst (e.g., sulfuric acid, phosphoric acid) is

crucial for the initial condensation step.[5][6] The acid protonates the glyoxylic acid,

increasing its electrophilicity and facilitating the electrophilic aromatic substitution reaction

with the electron-rich 1,2-methylenedioxybenzene ring.
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» Oxidizing Agent: In subsequent steps to form compounds like piperonal, a controlled
oxidizing agent such as nitric acid is employed.[7] This selectively oxidizes the alcohol group
of the mandelic acid intermediate to a carbonyl group without cleaving the methylenedioxy
bridge.

Applications in Research and Drug Development

The primary value of 3,4-methylenedioxyphenylglyoxylic acid and its precursors lies in their role
as versatile intermediates in organic synthesis. The 1,3-benzodioxole moiety is a common
structural feature in many biologically active molecules and natural products.

Precursor to Bioactive Molecules

The methylenedioxyphenyl group is a key pharmacophore in a range of compounds. For
example, derivatives of 3,4-methylenedioxyphenylacetic acid (a closely related compound) are
explored for their potential therapeutic effects. The core structure is also found in natural
products with activities ranging from antifungal to anticancer.[8][9]

Role as a Synthetic Building Block

The diagram below illustrates the central role of the 3,4-methylenedioxyphenyl core as a
foundational block for synthesizing more complex molecules.

3,4-Methylenedioxyphenyl Core

Precursor

Oxidation/

Synthesis Derivatization Functionalization

Potentia| Synthetic Targets

Pharmaceutical Agents Fragrance Compounds Agrochemicals
(e.g., Entactogen analogs) (e.g., Piperonal) (e.g., Piperonyl Butoxide Precursors)

Click to download full resolution via product page

Caption: Applications of the 3,4-methylenedioxyphenyl core structure.
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Safety and Handling

While specific safety data for 3,4-methylenedioxyphenylglyoxylic acid is not extensively
documented, data from structurally similar compounds, such as piperonylic acid, should be
considered for handling protocols.

e Hazard Statements (for related compounds): May be harmful if swallowed, cause skin
irritation, cause serious eye damage, and may cause respiratory irritation.[8]

e Precautionary Measures: Standard laboratory personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted
in a well-ventilated fume hood.

Conclusion

3,4-Methylenedioxyphenylglyoxylic acid is a specialized chemical intermediate with significant
utility in organic synthesis. Its structure, featuring the 1,3-benzodioxole ring system and a
reactive glyoxylic acid side chain, makes it a valuable precursor for creating complex molecules
with applications in the pharmaceutical, fragrance, and agrochemical industries. A deep
understanding of its properties, synthesis, and reactivity is essential for scientists and
researchers aiming to leverage this compound in their development programs.

References

e PubChem. (n.d.). 2-(Benzo[d][1][10]dioxol-5-yl)-2-oxoacetic acid. National Center for
Biotechnology Information. Retrieved from [Link][1]

o Chemspace. (n.d.). 2-(2H-1,3-benzodioxol-5-yl)-2-hydroxyacetic acid. Retrieved from [Link]

e Fraatz, M. A, et al. (2021). Co-Oxidative Transformation of Piperine to Piperonal and 3,4-
Methylenedioxycinnamaldehyde by a Lipoxygenase from Pleurotus sapidus. ChemBioChem,
22(19), 2857-2861.[10]

e PubMed. (2021). Co-Oxidative Transformation of Piperine to Piperonal and 3,4-
Methylenedioxycinnamaldehyde by a Lipoxygenase from Pleurotus sapidus. National Library
of Medicine. Retrieved from [Link][11]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://nmppdb.com.ng/compounds-detail?compound=3-4-methylenedioxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/62396-98-9
https://d-nb.info/1292354895/34
https://pubchem.ncbi.nlm.nih.gov/compound/14495374
https://pubchem.ncbi.nlm.nih.gov/compound/62396-98-9
https://www.chem-space.com/compounds/CSSB00011216465
https://d-nb.info/1292354895/34
https://pubmed.ncbi.nlm.nih.gov/34013627/
https://pubmed.ncbi.nlm.nih.gov/34033194/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

PMC. (2021). Co-Oxidative Transformation of Piperine to Piperonal and 3,4-
Methylenedioxycinnamaldehyde by a Lipoxygenase from Pleurotus sapidus. National Library
of Medicine. Retrieved from [Link][12]

PubChem. (n.d.). 2-(1,3-Benzoxazol-5-yl)acetic acid. National Center for Biotechnology
Information. Retrieved from [Link]

Alkali Scientific. (n.d.). 2-(2H-1, 3-benzodioxol-5-yl)-2-oxoacetic acid, 100 mg. Retrieved
from [Link][2]

CORE. (n.d.). PIPERONY LIC ACID BY PSEUDOMONAS FL UORESCENS. Retrieved from
[Link]

Amanote Research. (1938). Synthesis of 3,4-Methylenedioxyphenyl-Glyoxal. Bulletin of the
Chemical Society of Japan. Retrieved from [Link]

Google Patents. (n.d.). Piperonal purification method. Retrieved from [7]

Google Patents. (n.d.). Process for the preparation of 3,4-methylenedioxymandelic acid.
Retrieved from [5]

Patsnap. (2005). Process for preparation of 3,4-methylenedioxy-mandelic acid. Retrieved
from [Link][6]

ResearchGate. (2021). Co-Oxidative Transformation of Piperine to Piperonal and 3,4-
Methylenedioxycinnamaldehyde by a Lipoxygenase from Pleurotus sapidus. Retrieved from
[Link]

Google Patents. (n.d.). Process for preparation of 3,4-methylenedioxy-mandelic acid.

NMPPDB. (n.d.). 3,4-Methylenedioxybenzoic acid. Retrieved from [Link][8]
ChemBK. (2024). 3,4-(Methylenedioxy)phenylacetic acid. Retrieved from [Link][4]
Alkali Scientific. (n.d.). 3,4-(Methylenedioxy)phenylacetic acid, 1 X 5 g. Retrieved from [Link]

CompTox Chemicals Dashboard. (2025). 3'-Hydroxy-3,4-methylenedioxy chalcone. U.S.
Environmental Protection Agency. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8519114/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8518924/
https://pubchem.ncbi.nlm.nih.gov/compound/1473107
https://www.alkaliscientific.com/2-2h-1-3-benzodioxol-5-yl-2-oxoacetic-acid-100-mg.html
https://www.calpaclab.com/2-2h-1-3-benzodioxol-5-yl-2-oxoacetic-acid-100-mg/ala-h669656-100mg
https://core.ac.uk/display/82330759
https://research.amanote.com/publication/10.1246/bcsj.13.480
https://patents.google.com/patent/JPH0899971A/en
https://patents.google.com/patent/US4190583A/en
https://patents.patsnap.com/viewer/JP2004083488A
https://eureka.patsnap.com/patent-CN1220689C
https://www.researchgate.net/publication/352250163_Co-Oxidative_Transformation_of_Piperine_to_Piperonal_and_34-Methylenedioxycinnamaldehyde_by_a_Lipoxygenase_from_Pleurotus_sapidus
https://nmppdb.cn/compound?id=NMPC-312
https://nmppdb.com.ng/compounds-detail?compound=3-4-methylenedioxybenzoic-acid
https://www.chembk.com/en/chem/3-4-Methylenedioxyphenylacetic-acid
https://www.chembk.com/en/chem/3,4-(Methylenedioxy)phenylacetic%20acid
https://www.alkaliscientific.com/3-4-methylenedioxyphenylacetic-acid-1-x-5-g-329673-5g.html
https://comptox.epa.gov/dashboard/chemical/details/DTXSID10332783
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ |IARJSET. (n.d.). NOVEL 3,4-METHYLENEDIOXYBENZENE DERIVATIVES: SYNTHESIS,
CHARACTERIZATION AND EVALUATION FOR THERAPEUTIC ACTIVITY. Retrieved from
[Link]

¢ Wikipedia. (n.d.). 3,4-Methylenedioxyphenethylamine. Retrieved from [Link][13]

¢ PubChem. (n.d.). 3,4-Dihydroxyphenyllactic acid methyl ester. National Center for
Biotechnology Information. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(Benzol[d][1,3]dioxol-5-yl)-2-oxoacetic acid | COH605 | CID 14495374 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. calpaclab.com [calpaclab.com]
e 3.3,4-(METHYLENEDIOXY)PHENYLACETIC ACID | 2861-28-1 [chemicalbook.com]
¢ 4. chembk.com [chembk.com]

e 5. US4190583A - Process for the preparation of 3,4-methylenedioxymandelic acid - Google
Patents [patents.google.com]

e 6. Process for preparation of 3,4-methylenedioxy-mandelic acid - Eureka | Patsnap
[eureka.patsnap.com]

e 7.JPH0899971A - Piperonal purification method - Google Patents [patents.google.com]
e 8. nmppdb.com.ng [nmppdb.com.ng]

¢ 9. medchemexpress.com [medchemexpress.com]

e 10. d-nb.info [d-nb.info]

¢ 11. Co-Oxidative Transformation of Piperine to Piperonal and 3,4-
Methylenedioxycinnamaldehyde by a Lipoxygenase from Pleurotus sapidus - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://iarjset.com/upload/2022/si-icrtes-22/IARJSET-SI-ICRTES-3.pdf
https://en.wikipedia.org/wiki/3,4-Methylenedioxyphenethylamine
https://en.wikipedia.org/wiki/3,4-Methylenedioxyphenethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/10584634
https://www.benchchem.com/product/b121205?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/62396-98-9
https://pubchem.ncbi.nlm.nih.gov/compound/62396-98-9
https://www.calpaclab.com/2-2h-1-3-benzodioxol-5-yl-2-oxoacetic-acid-100-mg/ala-h669656-100mg
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7310605.htm
https://www.chembk.com/en/chem/3,4-(Methylenedioxy)phenylacetic%20acid
https://patents.google.com/patent/US4190583A/en
https://patents.google.com/patent/US4190583A/en
https://eureka.patsnap.com/patent-CN1220689C
https://eureka.patsnap.com/patent-CN1220689C
https://patents.google.com/patent/JPH0899971A/en
https://nmppdb.com.ng/compounds-detail?compound=3-4-methylenedioxybenzoic-acid
https://www.medchemexpress.com/piperonylic-acid.html
https://d-nb.info/1292354895/34
https://pubmed.ncbi.nlm.nih.gov/34033194/
https://pubmed.ncbi.nlm.nih.gov/34033194/
https://pubmed.ncbi.nlm.nih.gov/34033194/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 12. Co-Oxidative Transformation of Piperine to Piperonal and 3,4-
Methylenedioxycinnamaldehyde by a Lipoxygenase from Pleurotus sapidus - PMC
[pmc.ncbi.nlm.nih.gov]

e 13. 3,4-Methylenedioxyphenethylamine - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3,4-
Methylenedioxyphenylglyoxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121205/docs#a-comprehensive-technical-guide-to-3-
4-methylenedioxyphenylglyoxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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